Cas no 2228168-53-2 (2-(5-Bromopyrimidin-2-yl)propanal)

• Product Name: 2-(5-Bromopyrimidin-2-yl)propanal
• CAS No: 2228168-53-2
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 5771689
• PubChem ID: 165645785
• Update Time: 2023-11-15

2-(5-Bromopyrimidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2228168-53-2
• 2-(5-bromopyrimidin-2-yl)propanal
• EN300-1925626
• 2-(5-Bromopyrimidin-2-yl)propanal

• Inchi： 1S/C7H7BrN2O/c1-5(4-11)7-9-2-6(8)3-10-7/h2-5H,1H3
• InChI Key： QWKGDRJQZOHOOJ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C=O)C)=NC=1

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.8Ų